Cas no 828259-31-0 (3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)-)

828259-31-0 structure
Product name:3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)-
3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)-
- 2-[2-oxo-1-(2-phenylethyl)piperidin-3-yl]acetic acid
- SCHEMBL2565333
- DTXSID90459169
- 828259-31-0
-
- Inchi: InChI=1S/C15H19NO3/c17-14(18)11-13-7-4-9-16(15(13)19)10-8-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,17,18)
- InChI Key: UVJQVYRRPUTFHD-UHFFFAOYSA-N
- SMILES: C1CC(C(=O)N(C1)CCC2=CC=CC=C2)CC(=O)O
Computed Properties
- Exact Mass: 261.13649347g/mol
- Monoisotopic Mass: 261.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.6Ų
3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)- Related Literature
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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5. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
828259-31-0 (3-Piperidineacetic acid, 2-oxo-1-(2-phenylethyl)-) Related Products
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